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Compound of Interest

Compound Name: 2-Hydroxyterephthalic acid

Cat. No.: B1213156

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Hydroxyterephthalic acid (CAS
636-94-2), a substituted aromatic dicarboxylic acid. Also known as 2-Hydroxy-1,4-
benzenedicarboxylic acid or H2BDC-OH, this compound is a derivative of terephthalic acid and
serves as a versatile molecule in various scientific fields.[1] This document details its chemical
and physical properties, primary applications, and relevant experimental protocols.

Core Chemical and Physical Properties

2-Hydroxyterephthalic acid is a white to yellow or orange crystalline solid.[2][3] Its structure
consists of a benzene ring substituted with two carboxylic acid groups and one hydroxyl group.
[1][4] This arrangement of functional groups imparts specific reactivity and makes it a valuable

precursor in synthesis.

Table 1: Physicochemical Properties of 2-Hydroxyterephthalic Acid
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Property Value Source(s)
CAS Number 636-94-2 [BI6171I81Ie]
Molecular Formula CsHeOs [110516]17118]
Molecular Weight 182.13 g/mol [L1516]11718111.0]
Melting Point 312-317 °C [BI[711][12][13]
Boiling Point (Predicted) 436.9 £ 40.0 °C at 760 mmHg [3][13]
Density (Predicted) 1.612 + 0.06 g/cm?3 [31[13]
pKa (Predicted) 2.56 £0.10 [4]
- Sparingly soluble in water;
Solubility ) [41[14]
Soluble in hot methanol.
White to yellow to orange
Appearance [2][3]
powder or crystal.
Table 2: Computational Chemistry Data
Descriptor Value Source(s)
SMILES OC(=0)clccc(C(0)=0)c(O)c1 [7]
CDOWNLMZVKJRSC-
INChl Key [7119]

UHFFFAOYSA-N

Topological Polar Surface Area

(TPSA) 94.83 A2 [5]
LogP 0.7886 [5]
Hydrogen Bond Donors 3 [5]
Hydrogen Bond Acceptors 3 [5]
Rotatable Bonds 2 [5]

Primary Uses and Applications
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2-Hydroxyterephthalic acid is utilized across several domains of chemical science, primarily
driven by its unique structural features.

e Precursor for Metal-Organic Frameworks (MOFs): It serves as a functionalized organic linker
in the synthesis of MOFs.[15] The presence of the hydroxyl group allows for post-synthetic
modification and can influence the sorption and selectivity properties of the resulting
framework.[7] These materials have applications in gas storage, separation, and catalysis.[7]
[15]

e Polymer Chemistry: The compound is a monomer used in the synthesis of high-performance
polymers.[1][4] Notably, it is a monomer for hydroxyl-modified poly(p-
phenylenebenzobisoxazole) (HPBO) fibers, which exhibit enhanced photostability and are
used in the aerospace and automotive industries.[1][16]

o Fluorescent Probe for Hydroxyl Radicals: 2-Hydroxyterephthalic acid is the highly
fluorescent product of the reaction between its non-fluorescent precursor, terephthalic acid,
and hydroxyl radicals (*OH).[1] This property is exploited in environmental chemistry, biology,
and materials science to detect and quantify these highly reactive oxygen species (ROS).[1]
When excited at approximately 310 nm, it emits a strong fluorescence with a maximum
around 425 nm.[1]

o Chemical Intermediate: It is used as a building block for the synthesis of more complex
molecules, including pharmaceuticals and agrochemicals.[1]

o Proteomics Research: It is described as a carboxylic acid for use in proteomics research.[8]
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Key Applications of 2-Hydroxyterephthalic Acid

2-Hydroxyterephthalic Acid
(CAS 636-94-2)

Organic Linker ﬁomer for HPBO FibNrescent Product
Polymer Chemistry ROS Detection Chemical Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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